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Compound of Interest

Compound Name: Cy5.5 bis-NHS ester

Cat. No.: B15556491 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling precautions for Cy5.5 bis-
NHS ester, a bifunctional, near-infrared fluorescent dye commonly used for labeling proteins,

peptides, and other biomolecules. Adherence to these guidelines is crucial for ensuring

laboratory safety and maintaining the integrity of the product.

Product Identification and Properties
Cy5.5 bis-NHS ester is a reactive cyanine dye featuring two N-hydroxysuccinimide (NHS)

ester functional groups.[1][2][3] These groups react with primary amines on biomolecules, such

as the lysine residues of proteins, to form stable amide bonds.[4] Its fluorescence in the near-

infrared spectrum makes it valuable for various applications, including in vivo imaging, due to

reduced autofluorescence from biological tissues.[5]

Table 1: Physical and Spectral Properties of Cy5.5 bis-NHS Ester
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Property Value Source

CAS Number 2183440-77-7 [1][2]

Molecular Formula C₅₃H₅₇ClN₄O₈ [1][2]

Molecular Weight 913.5 g/mol [1][2]

Excitation Max. ~675 nm [6]

Emission Max. ~694 nm [6]

Solubility Soluble in DMSO and DMF [6]

Appearance Solid [7]

Note: Excitation and emission maxima can vary slightly depending on the solvent and

conjugation state.

Hazard Identification and Safety Precautions
While specific toxicological data such as LD50 values for Cy5.5 bis-NHS ester are not readily

available in the provided search results, the material is classified as hazardous.[8] The primary

hazards are associated with its reactive nature and potential effects upon exposure.

Table 2: Hazard Identification and Precautionary Measures
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Hazard
GHS Classification
(Typical for similar
compounds)

Precautionary Measures &
Statements

Inhalation May be harmful if inhaled.[8]

Avoid breathing dust. Use only

in a well-ventilated area,

preferably in a chemical fume

hood.[7]

Skin Contact May cause skin irritation.[8]

Avoid contact with skin. Wear

protective gloves and a lab

coat. Wash skin thoroughly

with soap and water after

handling.[8]

Eye Contact May cause eye irritation.[8]

Wear safety goggles or a face

shield. If contact occurs, flush

eyes with copious amounts of

water for at least 15 minutes.

[8]

Ingestion
May be harmful if swallowed.

[8]

Do not eat, drink, or smoke

when using this product. If

swallowed, wash out the

mouth with water and seek

medical advice.[8]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Cy5.5 bis-NHS ester powder and solutions.
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Required Personal Protective Equipment

Safety Goggles
(Tight-sealing)

Chemical-Resistant Gloves
(e.g., Nitrile)

Lab Coat

Respirator
(If dust is generated)

Researcher

Protects Eyes

Protects Hands

Protects Body

Protects Lungs

Click to download full resolution via product page

Caption: Required Personal Protective Equipment for handling Cy5.5 bis-NHS ester.

Handling and Storage
Proper handling and storage are critical to ensure user safety and maintain the reactivity of the

NHS ester groups, which are sensitive to moisture.

Handling
Avoid Moisture: NHS esters readily hydrolyze in the presence of water.[7] Always use

anhydrous solvents like DMSO or DMF for reconstitution.[7]

Equilibration: Before opening, allow the vial of the solid dye to equilibrate to room

temperature to prevent condensation of moisture inside the vial.[7]

Reconstitution: Prepare stock solutions immediately before use.[7] Dissolve the dye in a

small amount of anhydrous DMSO or DMF.[7] The resulting stock solution can be added to
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the aqueous reaction buffer.

Light Sensitivity: Cyanine dyes are light-sensitive. Protect the solid dye and solutions from

light by using amber vials or by wrapping containers in aluminum foil.[9]

Storage
Solid Form: Store the solid Cy5.5 bis-NHS ester at -20°C, desiccated, and protected from

light.[2]

Stock Solutions: If necessary, stock solutions in anhydrous DMSO or DMF can be stored at

-20°C for short periods.[7] However, for optimal reactivity, fresh solutions are always

recommended as moisture can degrade the NHS ester over time.[7] Avoid repeated freeze-

thaw cycles.

Experimental Protocol: Protein
Crosslinking/Labeling
This protocol provides a general procedure for labeling a protein with Cy5.5 bis-NHS ester. As

a bifunctional crosslinker, it can be used to crosslink proteins in a complex or to introduce

multiple fluorophores onto a single protein. Optimization may be required for specific

applications.

Materials
Cy5.5 bis-NHS ester

Protein of interest in an amine-free buffer (e.g., 1X PBS, pH 7.2-8.5)

Anhydrous DMSO or DMF

Reaction Buffer: 0.1 M sodium bicarbonate or borate buffer, pH 8.3-8.5

Quenching Solution: 1 M Tris-HCl, pH 8.0

Purification column (e.g., desalting or size-exclusion chromatography column)

Procedure
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Prepare Protein Solution: Ensure the protein solution is at a concentration of 1-10 mg/mL in

an amine-free buffer. Adjust the pH of the protein solution to 8.3-8.5 using the Reaction

Buffer.[4]

Prepare Dye Stock Solution: Immediately before use, prepare a 10 mM stock solution of

Cy5.5 bis-NHS ester in anhydrous DMSO or DMF.[7]

Labeling Reaction: Add the dye stock solution to the protein solution while gently vortexing. A

common starting point is a 10- to 20-fold molar excess of the dye to the protein. The optimal

ratio may need to be determined empirically.

Incubation: Incubate the reaction mixture for 1-2 hours at room temperature or overnight at

4°C, protected from light.[4]

Quench Reaction: Stop the reaction by adding the Quenching Solution to a final

concentration of 50-100 mM. Incubate for 15-30 minutes at room temperature.[7]

Purification: Remove unreacted dye and byproducts by passing the reaction mixture through

a desalting or size-exclusion chromatography column equilibrated with your desired storage

buffer (e.g., PBS).[4]

Characterization: Determine the degree of labeling (DOL) by measuring the absorbance of

the purified conjugate at 280 nm (for the protein) and ~675 nm (for Cy5.5).
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Preparation

Reaction

Purification & Analysis

Prepare Protein
(1-10 mg/mL, pH 8.3-8.5)

Mix Protein and Dye
(10-20x molar excess)

Prepare Dye Stock
(10 mM in anhydrous DMSO)

Incubate
(1-2h RT or O/N 4°C)

Protect from light

Quench Reaction
(Tris-HCl)

Purify Conjugate
(Size-Exclusion Chromatography)

Characterize
(Determine DOL)

Click to download full resolution via product page

Caption: Experimental workflow for protein labeling with Cy5.5 bis-NHS ester.

Spill and Disposal Procedures
Accidental Release Measures

Small Spills (Powder): Gently sweep up the solid material, avoiding dust generation. Place in

a sealed container for disposal. Clean the area with a wet cloth or paper towel.
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Small Spills (Liquid): Absorb the spill with an inert material (e.g., vermiculite, sand, or earth)

and place it in a suitable container for chemical waste.

Ventilation: Ensure adequate ventilation during cleanup.

Waste Disposal
All materials contaminated with Cy5.5 bis-NHS ester, including unused solutions,

contaminated labware, and spill cleanup materials, should be treated as hazardous chemical

waste.[4]

Collect all waste in a designated, clearly labeled, and sealed container.

Do not dispose of it down the drain.[4]

Arrange for disposal through your institution's Environmental Health & Safety (EHS) office,

following all local, state, and federal regulations.[9]
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Receive & Store
(-20°C, Desiccated, Dark)

Prepare for Use
(Equilibrate to RT before opening)

Weighing & Reconstitution
(In fume hood, wear PPE)

Perform Experiment
(Protect from light)

Spill Occurs

Waste Disposal
(Collect in sealed container)

Spill Cleanup
(Absorb/Sweep, Collect Waste)

Contact EHS for Pickup

Click to download full resolution via product page

Caption: Logical workflow for the safe handling and disposal of Cy5.5 bis-NHS ester.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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